Cas no 2228700-37-4 (1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228700-37-4
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6568773
• PubChem ID: 165618484
• Update Time: 2025-06-09

1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol
• [1-(cyclopentylmethyl)-2,2-dimethylcyclopropyl]methanol
• 2228700-37-4
• EN300-1839314

• Inchi： 1S/C12H22O/c1-11(2)8-12(11,9-13)7-10-5-3-4-6-10/h10,13H,3-9H2,1-2H3
• InChI Key： ONFXVZSTCJEHLJ-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCCC2)CC1(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228700-37-4) and Its Emerging Applications in Chemical Biology

1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2228700-37-4, is a structurally complex organic molecule that has garnered significant attention in the field of chemical biology due to its unique stereochemistry and potential pharmacological properties. This compound belongs to a class of terpenoid-like scaffolds, characterized by its cyclopropyl and cyclopentyl substituents, which contribute to its distinct molecular architecture and biological activity. The presence of multiple stereocenters in its framework makes it a promising candidate for further investigation in drug discovery and synthetic chemistry.

The nomenclature of this compound reflects its intricate structural features. The prefix "1-" indicates the position of the (cyclopentylmethyl) group, while the suffix "-ol" denotes the presence of a hydroxyl (-OH) functional group. The term "2,2-dimethylcyclopropyl" specifies the substitution pattern on the cyclopropyl ring, emphasizing the geminal dimethyl groups at the 2-position. This precise naming convention adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in scientific communication.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol with greater precision. Studies suggest that its bulky cyclopropyl and cyclopentyl moieties may interact with biological targets in a manner distinct from simpler aliphatic or aromatic compounds. This unique binding profile could make it a valuable scaffold for developing novel therapeutic agents targeting various diseases.

In particular, the hydroxyl group in 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol offers multiple possibilities for chemical modification, allowing for the synthesis of derivatives with enhanced bioavailability or selectivity. Researchers have explored its utility as an intermediate in the preparation of more complex molecules, leveraging its strained ring system to induce specific conformational changes that may improve binding affinity to biological receptors.

The cyclopropyl moiety, known for its rigidity and ability to adopt specific spatial orientations, has been increasingly recognized as a key feature in medicinal chemistry. Its incorporation into drug candidates can lead to improved metabolic stability and reduced off-target effects. In contrast, the cyclopentyl group provides additional bulk and lipophilicity, which can be fine-tuned to optimize pharmacokinetic profiles. Together, these structural elements contribute to the compound's potential as a pharmacophore.

Emerging research indicates that derivatives of 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol may exhibit promising activity in modulating enzyme function and receptor interactions. For instance, preliminary computational studies have suggested that certain analogs could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. While these findings are still under investigation, they highlight the compound's potential as a starting point for further exploration.

The synthesis of 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling during functionalization to avoid decomposition or rearrangement reactions. However, recent methodologies have demonstrated effective strategies for introducing substituents while maintaining structural integrity. These advances have opened new avenues for accessing structurally diverse derivatives with tailored biological properties.

The growing interest in natural product-inspired scaffolds has also influenced the study of compounds like 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol. Many biologically active molecules derived from plants or microorganisms exhibit complex stereochemistry similar to that of this compound. By studying such natural products, researchers can gain insights into how structural features contribute to biological activity, which can then be translated into synthetic drug design.

Future directions in the research of 1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol may include exploring its role as a chiral building block for asymmetric synthesis. The compound's multiple stereocenters provide an excellent platform for developing enantioselective synthetic routes, which are crucial for producing enantiomerically pure drugs with optimal therapeutic effects.

In conclusion,1-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228700-37-4) represents a fascinating subject of study in chemical biology and drug discovery. Its unique structural features—comprising both rigid cyclic moieties and functionalizable hydroxyl groups—make it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,1-(cyclopentylethymethy)-22dimethy c c yclo prop ylm ethanol is poised to play an increasingly important role in addressing unmet medical needs.